![molecular formula C18H18FNO3 B2514939 3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxybenzamide CAS No. 2034527-15-4](/img/structure/B2514939.png)
3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxybenzamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in the field of medicine. This compound is a benzamide derivative that has shown promising results in various scientific research applications.
Scientific Research Applications
PET Imaging Development Research has explored the synthesis and evaluation of fluorine-containing benzamide analogs for positron emission tomography (PET) imaging of sigma-2 receptor status in solid tumors. These compounds have demonstrated high tumor uptake and acceptable tumor/normal tissue ratios in biodistribution studies, suggesting their potential as imaging agents for solid tumors (Tu et al., 2007).
Transformation Studies Studies using isomeric fluorophenols as phenol analogues have investigated the transformation of phenol to benzoate by an anaerobic consortium. The transformation led to the accumulation of fluorobenzoic acids, providing insights into the mechanism of phenol transformation in an anaerobic environment (Genthner et al., 1989).
Antibacterial Agent Synthesis Further research has focused on the synthesis and characterization of benzamide derivatives as potent inhibitors of the bacterial cell division protein FtsZ. These studies aim to develop antibacterial agents with improved pharmaceutical properties, showcasing the potential of benzamide analogues in antibiotic development (Haydon et al., 2010).
Mechanism of Action Investigation Investigations into the mechanism of action of benzamide derivatives have revealed that they can inhibit ADP-ribosyltransferase, affecting cell division in Bacillus subtilis. This research highlights the importance of understanding drug targets for developing effective therapeutic agents (Ohashi et al., 1999).
Corrosion Inhibition Benzamide derivatives have been evaluated as corrosion inhibitors for carbon steel in hydrochloric acid, demonstrating the versatility of these compounds beyond biomedical applications. The effectiveness of these inhibitors points to their potential in industrial applications to prevent metal corrosion (Fouda et al., 2020).
properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-3-fluoro-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO3/c1-22-17-7-6-13(9-16(17)19)18(21)20-10-15-8-12-4-2-3-5-14(12)11-23-15/h2-7,9,15H,8,10-11H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPGGZECWTPGPBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC2CC3=CC=CC=C3CO2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.